Cas no 1588440-98-5 (2-Amino-4-fluoro-6-methylphenol hydrochloride)

• Product Name: 2-Amino-4-fluoro-6-methylphenol hydrochloride
• CAS No: 1588440-98-5
• MF: C₇H₉ClFNO
• MW: 177.603864431381
• CID: 3164392
• Update Time: 2025-10-30

2-Amino-4-fluoro-6-methylphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-fluoro-6-methylphenol hydrochloride
• AK144856
• 2-Amino-4-fluoro-6-methylphenol HCl
• ST2409502
• 2-amino-4-fluoro-6-methylphenol;hydrochloride

• Inchi： 1S/C7H8FNO.ClH/c1-4-2-5(8)3-6(9)7(4)10;/h2-3,10H,9H2,1H3;1H
• InChI Key： ZKYAFLUDEKETOZ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C(=C(C)C=1)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 120
• Topological Polar Surface Area: 46.2

2-Amino-4-fluoro-6-methylphenol hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-Amino-4-fluoro-6-methylphenol hydrochloride

Introduction to 2-Amino-4-fluoro-6-methylphenol Hydrochloride (CAS No. 1588440-98-5)

2-Amino-4-fluoro-6-methylphenol hydrochloride (CAS No. 1588440-98-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is a derivative of phenol, characterized by the presence of an amino group, a fluorine atom, and a methyl group, all of which contribute to its unique chemical properties and biological activities.

The structure of 2-Amino-4-fluoro-6-methylphenol hydrochloride can be represented as C₈H₁₀ClFNO. The hydrochloride salt form enhances its solubility in water and other polar solvents, making it more suitable for various applications in laboratory settings and pharmaceutical formulations. The compound's molecular weight is approximately 197.63 g/mol, and it exists as a white crystalline solid at room temperature.

In the realm of medicinal chemistry, 2-Amino-4-fluoro-6-methylphenol hydrochloride has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its activity in modulating specific biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 2-Amino-4-fluoro-6-methylphenol hydrochloride has also shown promise in neuroprotective applications. Research conducted at the University of California, San Francisco (UCSF) found that this compound can protect neuronal cells from oxidative damage induced by hydrogen peroxide. The mechanism behind this neuroprotective effect is thought to involve the activation of antioxidant enzymes and the reduction of reactive oxygen species (ROS) levels.

The pharmacokinetic profile of 2-Amino-4-fluoro-6-methylphenol hydrochloride has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that the compound is rapidly absorbed and distributed throughout the body, with a half-life that allows for sustained therapeutic effects. Additionally, it has been found to have low toxicity, making it a promising candidate for further clinical development.

In terms of synthetic methods, several routes have been developed to produce 2-Amino-4-fluoro-6-methylphenol hydrochloride. One common approach involves the reaction of 4-fluoro-3-methylphenol with ammonia followed by acidification to form the hydrochloride salt. Another method involves the nucleophilic substitution of a suitable precursor molecule with an amino group under controlled conditions. These synthetic pathways are crucial for ensuring the availability and purity of the compound for research and development purposes.

The potential applications of 2-Amino-4-fluoro-6-methylphenol hydrochloride extend beyond pharmaceuticals into other areas such as materials science and environmental chemistry. For example, its unique electronic properties make it a candidate for use in organic electronics and sensors. In environmental chemistry, the compound's stability and reactivity have been studied to assess its impact on ecosystems and potential uses in remediation technologies.

In conclusion, 2-Amino-4-fluoro-6-methylphenol hydrochloride (CAS No. 1588440-98-5) is a versatile compound with a wide range of potential applications in both research and industry. Its anti-inflammatory and neuroprotective properties make it an attractive target for drug development, while its synthetic accessibility and unique chemical characteristics open up possibilities for innovative uses in various fields. As research continues to advance, the full potential of this compound is likely to be realized, contributing to significant advancements in medicine and technology.